- Palladium-catalyzed alkoxycarbonylation of unactivated secondary alkyl bromides at low pressure, Journal of the American Chemical Society, 2016, 138(24), 7520-7523
Cas no 939793-16-5 (Tert-butyl 3-bromopyrrolidine-1-carboxylate)
939793-16-5 structure
Product Name:Tert-butyl 3-bromopyrrolidine-1-carboxylate
CAS No:939793-16-5
MF:C9H16BrNO2
MW:250.132842063904
MDL:MFCD08752478
CID:822067
PubChem ID:329763890
Update Time:2024-10-26
Tert-butyl 3-bromopyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-bromopyrrolidine-1-carboxylate
- (±)-1-Boc-3-bromopyrrolidine
- 1-Boc-3-bromopyrrolidine
- N-BOC-3-BROMOPYRROLIDINE
- 3-BROMO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- C9H16BrNO2
- (R)-1-Boc-3-bromopyrrolidine
- QJTKPXFJOXKUEY-UHFFFAOYSA-N
- HT893
- CT0157
- MB06656
- SY029314
- (+/-)-1-BOC-3-BROMOPY
- 1,1-Dimethylethyl 3-bromo-1-pyrrolidinecarboxylate (ACI)
- 3-Bromopyrrolidine-1-carboxylic acid tert-butyl ester
- Tert-butyl 3-bromopyrrolidine-1-carboxylate
-
- MDL： MFCD08752478
- Inchi： 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3
- InChI Key： QJTKPXFJOXKUEY-UHFFFAOYSA-N
- SMILES： O=C(N1CC(Br)CC1)OC(C)(C)C
Computed Properties
- Exact Mass: 249.03600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 29.5
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: 47-52 °C
- Boiling Point: 277.5±33.0°C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Water Partition Coefficient: Slightly soluble in water.
- PSA: 29.54000
- LogP: 2.32860
Tert-butyl 3-bromopyrrolidine-1-carboxylate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319-H400
- Warning Statement： P273-P305+P351+P338
- Hazardous Material transportation number：UN 3077 9 / PGIII
- WGK Germany：3
- Hazard Category Code： 22-36-50
- Safety Instruction： 26-61
-
Hazardous Material Identification：
- HazardClass：9
- Storage Condition：2-8°C
Tert-butyl 3-bromopyrrolidine-1-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-butyl 3-bromopyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 048496-10g |
N-Boc-3-Bromopyrrolidine |
939793-16-5 | 98% | 10g |
￡245.00 | 2022-03-01 | |
| Fluorochem | 048496-25g |
N-Boc-3-Bromopyrrolidine |
939793-16-5 | 98% | 25g |
￡489.00 | 2022-03-01 | |
| Fluorochem | 048496-1g |
N-Boc-3-Bromopyrrolidine |
939793-16-5 | 98% | 1g |
￡45.00 | 2022-03-01 | |
| Fluorochem | 048496-5g |
N-Boc-3-Bromopyrrolidine |
939793-16-5 | 98% | 5g |
￡135.00 | 2022-03-01 | |
| AstaTech | 55990-1/G |
N-BOC-3-BROMOPYRROLIDINE |
939793-16-5 | 97% | 1g |
$48 | 2023-09-17 | |
| AstaTech | 55990-5/G |
N-BOC-3-BROMOPYRROLIDINE |
939793-16-5 | 97% | 5g |
$165 | 2023-09-17 | |
| AstaTech | 55990-10/G |
N-BOC-3-BROMOPYRROLIDINE |
939793-16-5 | 97% | 10g |
$255 | 2023-09-17 | |
| Apollo Scientific | OR309142-1g |
1-Boc-3-Bromopyrrolidine |
939793-16-5 | 99% | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR309142-5g |
1-Boc-3-Bromopyrrolidine |
939793-16-5 | 99% | 5g |
£47.00 | 2025-02-20 | |
| TRC | B201130-100mg |
N-Boc-3-bromopyrrolidine |
939793-16-5 | 100mg |
$ 64.00 | 2023-04-19 |
Tert-butyl 3-bromopyrrolidine-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Tetrahydrofuran ; rt; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Tetrahydrofuran ; rt; overnight, rt
Reference
- Preparation of azaheterocyclyl derivatives of androstanes as medicaments for cardiovascular disorders, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; cooled; overnight, rt
Reference
- Trisubstituted Pyridinylimidazoles as Potent Inhibitors of the Clinically Resistant L858R/T790M/C797S EGFR Mutant: Targeting of Both Hydrophobic Regions and the Phosphate Binding Site, Journal of Medicinal Chemistry, 2017, 60(13), 5613-5637
Production Method 4
Reaction Conditions
1.1 Reagents: Carbon tetrabromide Catalysts: Triphenylphosphine Solvents: Tetrahydrofuran ; rt; 4 h, rt
Reference
- Indole derivatives and pharmaceutical application, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Tetrahydrofuran ; 0 °C → rt; 20 h, rt
Reference
- Preparation of biaryl carboxamides as platelet-activating factor receptors antagonists, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 20 h, rt
Reference
- Benzimidazole and azabenzimidazole carboxamides as platelet-activating factor receptor antagonists and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Tert-butyl 3-bromopyrrolidine-1-carboxylate Raw materials
Tert-butyl 3-bromopyrrolidine-1-carboxylate Preparation Products
Tert-butyl 3-bromopyrrolidine-1-carboxylate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
939793-16-5 (Tert-butyl 3-bromopyrrolidine-1-carboxylate) Related Products
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